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Compound of Interest

Compound Name:
3,4-Dihydroxybenzeneacetic acid-

d3

Cat. No.: B12371791 Get Quote

Disclaimer: This document provides a comprehensive safety overview for 3,4-

Dihydroxybenzeneacetic acid. The information is primarily based on data for the non-

deuterated form of the compound, 3,4-Dihydroxybenzeneacetic acid (DOPAC), as specific

safety data for the deuterated analogue (d3) is not readily available. Isotopic labeling with

deuterium is generally not expected to significantly alter the material's hazardous properties.

However, this guide should be used with the understanding that it is an extrapolated safety

assessment.

This guide is intended for researchers, scientists, and drug development professionals. All

procedures should be conducted in a controlled laboratory setting by trained personnel.

Chemical and Physical Properties
3,4-Dihydroxybenzeneacetic acid, a primary metabolite of dopamine, is a key biomarker in

neuroscience research.[1][2] The deuterated form is utilized in mass spectrometry-based

applications for metabolic research.[3]
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Property Value

Molecular Formula C₈H₅D₃O₄

Molecular Weight 173.18 g/mol [3]

CAS Number (Labeled) 60696-39-1[3]

CAS Number (Unlabeled) 102-32-9[3]

Appearance Off-white powder[4][5]

Melting Point 128.5 °C[5]

Water Solubility 4 mg/mL[5][6]

logP 0.98[5][6]

Vapor Pressure 8.18E-07 mm Hg[4]

Hazard Identification and Classification
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard

(29 CFR 1910.1200).[7]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 Causes skin irritation[3][7]

Serious Eye Damage/Eye

Irritation
2

Causes serious eye irritation[3]

[7]

Specific target organ toxicity

(single exposure)
3

May cause respiratory

irritation[3][7]

Signal Word: Warning[7]

Potential Health Effects:

Ingestion: Harmful if swallowed. Animal experiments suggest that ingestion of less than 150

grams may be fatal or cause serious health damage.[8]
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Inhalation: May cause respiratory irritation.[3][7][8]

Skin Contact: Causes skin irritation.[3][7] May cause sensitization by skin contact.[8] Open

cuts or irritated skin should not be exposed.[8]

Eye Contact: Causes serious eye irritation and potential damage.[3][7][8]

First-Aid Measures
Immediate medical attention is recommended in case of exposure.

Exposure Route First-Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a

comfortable breathing position. If not breathing,

give artificial respiration. Call a physician if you

feel unwell.[7][9]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and wash before reuse. If

skin irritation occurs, get medical advice.[7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical advice.[7]

Ingestion
Do NOT induce vomiting. Clean mouth with

water and get medical attention.[7][9]

Handling, Storage, and Disposal
Handling:

Avoid all personal contact, including inhalation of dust.[8]

Wear protective gloves, clothing, and eye/face protection.[7]
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Use only in a well-ventilated area or outdoors.[7]

Wash hands and any exposed skin thoroughly after handling.[7]

Do not eat, drink, or smoke when using this product.

Avoid dust formation.[7]

Storage:

Store in a well-ventilated place. Keep container tightly closed.[7]

Store at room temperature away from light and moisture.[3] For long-term storage as a

powder, -20°C is recommended.[1]

Store locked up.[7]

Incompatible with strong oxidizing agents and bases.[7]

Disposal:

Dispose of contents/container to an approved waste disposal plant.[7]

All waste must be handled in accordance with local, state, and federal regulations.[8]

Experimental Protocols & Methodologies
Detailed experimental protocols for toxicological studies on 3,4-Dihydroxybenzeneacetic
acid-d3 are not available in the provided search results. Researchers should consult

specialized toxicology literature and adhere to established institutional and regulatory

guidelines for safety and toxicity testing.

A general workflow for the safe handling and use of this compound in a research setting is

outlined below.
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General Workflow for Safe Handling of 3,4-Dihydroxybenzeneacetic acid-d3

Preparation

Handling & Experimentation

Cleanup & Disposal

Review Safety Data Sheet

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Workspace
(Fume Hood)

Weigh Compound in a Ventilated Enclosure

Proceed to handling

Prepare Solutions
(e.g., in DMSO or H2O with sonication)

Conduct Experiment

Decontaminate Work Area

Post-experiment

Dispose of Waste
(Follow Institutional Guidelines)

Remove and Dispose of PPE

Wash Hands Thoroughly
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Simplified Metabolic Pathway of Dopamine to DOPAC

Dopamine

3,4-Dihydroxyphenylacetaldehyde

Monoamine Oxidase (MAO)

3,4-Dihydroxybenzeneacetic acid

Aldehyde Dehydrogenase (ALDH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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